Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate

• IUPAC Name: methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate
• InChI: InChI=1S/C12H15NO6S/c1-18-12(15)10(7-14)13-20(16,17)9-2-3-11-8(6-9)4-5-19-11/h2-3,6,10,13-14H,4-5,7H2,1H3
• InChI Key: HGDHCMORDXPLEU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CO)NS(=O)(=O)C1=CC2=C(C=C1)OCC2
• Molecular Formula: C12H15NO6S
• Molecular Weight: 301.32 g/mol

Description

Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate, also known as MDB or MDBP, is a chemical compound with potential applications in scientific research. It is a derivative of the benzofuran compound and has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit interesting biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has also been studied for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate is believed to exert its biological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which plays a role in antioxidant defense.
Biochemical and Physiological Effects:
Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has also been reported to have anticancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. In addition, Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its biological activities can be easily measured using various assays. However, one limitation of Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate is its low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the safety and toxicity profile of Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate.

Future Directions

There are several future directions for research on Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate. One area of interest is the development of more potent and selective derivatives of Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate with improved pharmacological properties. Another area of research is the investigation of the potential use of Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate as a therapeutic agent for the treatment of various diseases, including neurodegenerative diseases and cancer. Finally, more research is needed to fully understand the mechanism of action of Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate and its effects on various signaling pathways in the body.
Conclusion:
Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate is a chemical compound with potential applications in scientific research. It exhibits interesting biochemical and physiological effects and has been studied for its potential use as a therapeutic agent for the treatment of various diseases. Future research on Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate will likely focus on the development of more potent and selective derivatives and the investigation of its mechanism of action and effects on various signaling pathways in the body.

Synthesis Methods

Methyl 2-(2,3-dihydro-1-benzofuran-5-ylsulfonylamino)-3-hydroxypropanoate can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts, including lithium aluminum hydride, boron trifluoride etherate, and methanesulfonyl chloride. The final product is obtained after purification using column chromatography.